Cas no 561066-93-1 (3-amino-2-hydroxyheptanoic acid)

• Product Name: 3-amino-2-hydroxyheptanoic acid
• CAS No: 561066-93-1
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 944929
• PubChem ID: 4471903
• Update Time: 2025-04-19

3-amino-2-hydroxyheptanoic acid Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 3-amino-2-hydroxy-
• 3-amino-2-hydroxyheptanoic acid
• (2S,3R)-3-AMINO-2-HYDROXYHEPTANOICACID
• (2S,3S)-3-AMINO-2-HYDROXYHEPTANOICACID
• 3-amino-2-hydroxyheptanoicacid
• 561066-93-1
• SCHEMBL8283884
• EN300-127223
• 1354394-91-4
• Z1238572379
• Heptanoic acid, 3-amino-2-hydroxy-
• MFCD18973133
• DB-276660
• (2R,3S)-3-amino-2-hydroxyheptanoic acid
• AKOS026727287
• (2R,3R)-3-amino-2-hydroxyheptanoic acid

• Inchi： 1S/C7H15NO3/c1-2-3-4-5(8)6(9)7(10)11/h5-6,9H,2-4,8H2,1H3,(H,10,11)
• InChI Key： OLXJKXTUQZYCKF-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(CCCC)N

Computed Properties

• Exact Mass: 161.105
• Monoisotopic Mass: 161.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2
• XLogP3: -2.2